Cas no 2368222-24-4 (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,4,5,6-d4)pyrrolidine-2,2,3,3,4,4,5,5-d8)

• Product Name: 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,4,5,6-d4)pyrrolidine-2,2,3,3,4,4,5,5-d8
• CAS No: 2368222-24-4
• MF: C₁₆H₂₄BNO₂
• MW: 285.25220489502
• CID: 6823435
• PubChem ID: 172400191
• Update Time: 2025-03-01

1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,4,5,6-d4)pyrrolidine-2,2,3,3,4,4,5,5-d8 Chemical and Physical Properties

Names and Identifiers

• 2368222-24-4
• CS-20320
• 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2,4,5,6-d4)pyrrolidine-2,2,3,3,4,4,5,5-d8

• Inchi： 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)13-8-7-9-14(12-13)18-10-5-6-11-18/h7-9,12H,5-6,10-11H2,1-4H3/i5D2,6D2,7D,8D,9D,10D2,11D2,12D
• InChI Key： ATWXYVDFJLESJV-RPRFBDDBSA-N
• SMILES： O1B(C2=C([2H])C([2H])=C([2H])C(=C2[2H])N2C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.2653301Da
• Monoisotopic Mass: 285.2653301Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų